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Compound of Interest

Compound Name: Tolytriazole Sodium Salt

Cat. No.: B1324519

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tolyltriazole sodium salt (CAS No. 64665-57-2), a sodium salt of methyl-1H-benzotriazole, is a
prominent chemical compound primarily utilized for its exceptional corrosion-inhibiting
properties.[1][2] This technical guide provides a comprehensive overview of its chemical and
physical characteristics, synthesis protocols, mechanism of action as a corrosion inhibitor, and
its toxicological profile, tailored for a scientific audience. The information is presented to
facilitate further research and application development.

Chemical and Physical Properties

Tolyltriazole sodium salt is typically supplied as a 45-55% aqueous solution, which is a clear
yellow to amber liquid.[1][3] The properties of the neat compound and its common aqueous
solution are summarized below.

Table 1: General and Physical Properties
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Property Value Reference(s)
Chemical Formula C7HeNs3Na [4]
Molecular Weight 155.13 g/mol [4]
Appearance Amber tra.nsparent liquid (as a ]
50% solution)
Melting Point -10°C [5]
Boiling Point 108 °C [5]
Density 1.323 g/cm3 at 20°C [5]

Vapor Pressure

0.001 Pa at 25°C

[5]

Water Solubility

664 g/L at 20°C

[5]

pKa

8.85 at 20°C

[5]

Synthesis of Tolyltriazole Sodium Salt

The industrial synthesis of tolyltriazole sodium salt is a straightforward process primarily

involving the neutralization of tolyltriazole with sodium hydroxide.[2]

Experimental Protocol: Laboratory Scale Synthesis

This protocol is based on common industrial synthesis methods.

Materials:

Procedure:

Sodium hydroxide (NaOH)

Deionized water

Activated carbon

Tolyltriazole (a mixture of 4-methyl-1H-benzotriazole and 5-methyl-1H-benzotriazole)
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 In areaction vessel equipped with a stirrer, charge deionized water followed by tolyltriazole.

o While stirring at room temperature, gradually add a concentrated solution of sodium
hydroxide. The addition should be controlled to manage the exothermic reaction.

o Continue stirring the mixture for 30 to 60 minutes to ensure the neutralization reaction is
complete.

e For decolorization, add a small amount of activated carbon to the solution.

o Heat the mixture to 50-60°C and maintain this temperature for approximately 1-1.5 hours
with continuous stirring to facilitate decolorization.

« Filter the hot solution to remove the activated carbon and any other solid impurities.

o Cool the filtrate to room temperature to obtain the final tolyltriazole sodium salt solution.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of Tolyltriazole Sodium Salt.
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Mechanism of Action: Corrosion Inhibition

Tolyltriazole sodium salt is a film-forming corrosion inhibitor, particularly effective for copper and
its alloys.[2] It also offers protection for other metals such as steel, cast iron, cadmium, and
nickel.[6] The primary mechanism involves the formation of a protective, passive film on the
metal surface.[2]

The tolyltriazole anion adsorbs onto the metal surface, forming a durable, polymeric complex
with the metal ions (e.g., Cu(l)). This thin, uniform film acts as a physical barrier, isolating the
metal from corrosive agents in the environment, such as oxygen, water, and aggressive ions.[1]

[4]

Corrosion Inhibition Pathway Diagram
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Metal-Solution Interface
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Caption: Mechanism of corrosion inhibition by Tolyltriazole Sodium Salt.

Experimental Protocol: Evaluation of Corrosion
Inhibition

The effectiveness of tolyltriazole sodium salt as a corrosion inhibitor can be quantified using
electrochemical techniques.
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Equipment:

» Potentiostat/Galvanostat with frequency response analysis capability

o Three-electrode electrochemical cell (working electrode: copper or alloy sample; reference
electrode: Saturated Calomel Electrode (SCE) or Ag/AgCI; counter electrode: platinum or
graphite)

e Corrosive medium (e.g., 3.5% NacCl solution)

Procedure:

Preparation: Polish the working electrode to a mirror finish, degrease with a suitable solvent
(e.g., acetone), rinse with deionized water, and dry.

e Open Circuit Potential (OCP): Immerse the electrodes in the corrosive medium (with and
without the inhibitor) and record the OCP until a stable potential is reached (typically 30-60
minutes).

» Electrochemical Impedance Spectroscopy (EIS): At the stable OCP, apply a small amplitude
AC signal (e.g., 10 mV) over a frequency range (e.g., 100 kHz to 10 mHz). The data is
plotted as Nyquist and Bode plots to determine the polarization resistance (Rp), which is
inversely proportional to the corrosion rate.

e Potentiodynamic Polarization: Scan the potential from a cathodic value to an anodic value
relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1
mV/s).

e Analysis: From the polarization curve, determine the corrosion potential (Ecorr) and
corrosion current density (icorr) by Tafel extrapolation. The inhibition efficiency (IE%) can be
calculated using the following formula: IE% = [(icorr(uninhibited) - icorr(inhibited)) /
icorr(uninhibited)] x 100

Toxicological Profile and Biological Interactions

The toxicological effects of tolyltriazole sodium salt are primarily characterized by direct
corrosive and irritant actions rather than interactions with specific biological signaling pathways.
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Acute Toxicity and Irritation

Tolyltriazole sodium salt is harmful if swallowed and causes severe skin burns and eye
damage.[7] Inhalation of mists may cause corrosive damage to the upper respiratory tract and

lungs.
Table 2: Acute Toxicity Data
Endpoint Value Species Route Reference(s)
LDso 640 mg/kg Rat Oral [1]
Severe skin and
Irritation N/A Dermal, Ocular [3]

eye irritant

Cellular and Molecular Toxicology

As an industrial chemical, the specific molecular signaling pathways of tolyltriazole sodium salt
have not been extensively studied in the same manner as pharmaceuticals. The observed
toxicity is largely attributed to its corrosive properties, leading to direct cellular damage upon
contact. There is no substantial evidence to suggest that it targets specific enzymatic or
receptor-mediated signaling pathways as its primary mode of toxic action. Its biological
interactions are more broadly related to its ability to chelate metal ions, which could potentially
disrupt biological processes dependent on these ions.[1]

Ecotoxicology

Tolyltriazole and its sodium salt are recognized as environmental contaminants due to their
partial removal during wastewater treatment and low biodegradability.[8] They are considered
toxic to aquatic life with long-lasting effects.[7]

Toxicological Pathway Overview

Given the nature of its toxicity, a "signaling pathway" diagram in the traditional sense is not
applicable. Instead, a logical flow diagram illustrating the progression from exposure to toxic
effect is more appropriate.
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Caption: Logical flow of toxic effects of Tolyltriazole Sodium Salt.

Conclusion

Tolyltriazole sodium salt is a highly effective corrosion inhibitor with well-understood
mechanisms of action based on surface film formation. Its synthesis is a mature and efficient
process. While it possesses a hazardous profile, primarily as a corrosive and irritant, these
risks can be managed with appropriate industrial hygiene and safety protocols. For
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researchers, the compound presents opportunities for the development of enhanced corrosion
protection systems and for further investigation into its environmental fate and potential for
biodegradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1324519?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

